Cas no 61844-33-5 (3-Pentanone, 1-(2-hydroxyphenyl)-)

• Product Name: 3-Pentanone, 1-(2-hydroxyphenyl)-
• CAS No: 61844-33-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1633895
• PubChem ID: 12341729
• Update Time: 2025-04-21

3-Pentanone, 1-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 1-(2-hydroxyphenyl)-
• 1-(2-Hydroxyphenyl)-3-pentanone
• SCHEMBL17121690
• 61844-33-5
• DTXSID701305086

• Inchi： 1S/C11H14O2/c1-2-10(12)8-7-9-5-3-4-6-11(9)13/h3-6,13H,2,7-8H2,1H3
• InChI Key： AUADUXOFDWHWTG-UHFFFAOYSA-N
• SMILES： O=C(CC)CCC1C=CC=CC=1O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids